Cas no 330467-49-7 (N,N-diethyl-4-methyl-3-nitrobenzamide)

• Product Name: N,N-diethyl-4-methyl-3-nitrobenzamide
• CAS No: 330467-49-7
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 3112429
• PubChem ID: 799022
• Update Time: 2025-10-22

N,N-diethyl-4-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-4-methyl-3-nitrobenzamide
• FHVTZDGKZDAVMG-UHFFFAOYSA-N
• DB-221449
• MFCD01212994
• Oprea1_163090
• SCHEMBL283683
• 330467-49-7
• E89555
• STK051004
• AKOS003270081

• Inchi： 1S/C12H16N2O3/c1-4-13(5-2)12(15)10-7-6-9(3)11(8-10)14(16)17/h6-8H,4-5H2,1-3H3
• InChI Key： FHVTZDGKZDAVMG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=C(C=1)[N+](=O)[O-])N(CC)CC

Computed Properties

• Exact Mass: 236.116
• Monoisotopic Mass: 236.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluamides

Additional information on N,N-diethyl-4-methyl-3-nitrobenzamide

N,N-Diethyl-4-Methyl-3-Nitrobenzamide (CAS No. 330467-49-7): A Comprehensive Overview

N,N-Diethyl-4-methyl-3-nitrobenzamide, also known by its CAS registry number CAS No. 330467-49-7, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of benzamide, with specific substituents that confer unique chemical properties and reactivity. The molecule consists of a benzene ring substituted with a nitro group at the 3-position, a methyl group at the 4-position, and an N,N-diethylamino group attached to the amide functional group.

The structure of N,N-diethyl-4-methyl-3-nitrobenzamide makes it highly versatile in chemical reactions. The nitro group is a strong electron-withdrawing substituent, which can influence the electronic properties of the benzene ring and enhance the reactivity of the amide group. The methyl group at the 4-position provides steric hindrance, which can be useful in controlling the regioselectivity of reactions involving this compound. The N,N-diethylamino group adds to the compound's solubility in organic solvents and may participate in hydrogen bonding interactions, making it suitable for various applications in organic synthesis.

Recent studies have highlighted the potential of N,N-diethyl-4-methyl-3-nitrobenzamide as a key intermediate in the synthesis of advanced materials, including polymeric compounds and specialty chemicals. For instance, researchers have explored its role in the development of high-performance polymers for use in electronics and aerospace industries. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to create novel materials with enhanced thermal stability and mechanical properties.

In addition to its role as an intermediate, N,N-diethyl-4-methyl-3-nitrobenzamide has been investigated for its potential in pharmaceutical applications. Its unique structure allows for selective binding to certain biological targets, making it a promising candidate for drug design. Recent advancements in medicinal chemistry have focused on modifying this compound to improve its bioavailability and efficacy as a therapeutic agent.

The synthesis of N,N-diethyl-4-methyl-3-nitrobenzamide typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the nitration of an appropriately substituted benzamide derivative, followed by alkylation to introduce the diethylamino group. This method has been optimized through recent research to minimize waste and improve efficiency, aligning with current trends toward sustainable chemical practices.

From an environmental perspective, understanding the behavior of N,N-diethyl-4-methyl-3-nitrobenzamide in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific conditions, though its persistence varies depending on environmental factors such as temperature and microbial activity.

In conclusion, N,N-diethyl-4-methyl-3-nitrobenzamide (CAS No. 330467-49-7) is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmaceutical research. Its unique chemical properties make it a valuable tool for scientists seeking to develop innovative solutions across diverse industries.